2-[4-(3,4-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(3,4-dimethoxyphenyl)methyl]-1-(2-methylpropyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C19H32N2O3/c1-15(2)12-21-9-8-20(14-17(21)7-10-22)13-16-5-6-18(23-3)19(11-16)24-4/h5-6,11,15,17,22H,7-10,12-14H2,1-4H3
• InChI Key: CYNBFNFTYLPPDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCN(CC1CCO)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H32N2O3
• Molecular Weight: 336.5 g/mol

Description

2-[4-(3,4-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol, also known as GBR 12909, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in the field of neuroscience, particularly in the treatment of addiction and depression.

Scientific Research Applications

2-[4-(3,4-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol 12909 has been extensively studied for its potential applications in the field of neuroscience. It has been shown to selectively inhibit the reuptake of dopamine, a neurotransmitter that plays a key role in reward and motivation. This property makes this compound 12909 a potential candidate for the treatment of addiction, particularly cocaine addiction. Studies have also shown that this compound 12909 has antidepressant properties, making it a potential candidate for the treatment of depression.

Mechanism of Action

2-[4-(3,4-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol 12909 works by selectively inhibiting the reuptake of dopamine in the brain. Dopamine is a neurotransmitter that is involved in reward and motivation. When dopamine is released in the brain, it binds to dopamine receptors, causing a feeling of pleasure and reward. After dopamine has been released, it is taken back up into the presynaptic neuron through a process called reuptake. This compound 12909 works by blocking the dopamine transporter, which is responsible for the reuptake of dopamine. This leads to an increase in dopamine levels in the brain, which can lead to feelings of pleasure and reward.
Biochemical and Physiological Effects
This compound 12909 has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound 12909 increases dopamine levels in the brain, leading to feelings of pleasure and reward. It has also been shown to increase locomotor activity in animals. In addition, this compound 12909 has been shown to have antidepressant properties, possibly through its effects on dopamine levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(3,4-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol 12909 in lab experiments is its selectivity for the dopamine transporter. This makes it a useful tool for studying the role of dopamine in the brain. However, one limitation of using this compound 12909 is its potential for abuse. This compound 12909 is a potent dopamine reuptake inhibitor, and its abuse potential must be taken into account when using it in lab experiments.

Future Directions

There are a number of future directions for research on 2-[4-(3,4-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol 12909. One area of research is the potential use of this compound 12909 in the treatment of addiction. Studies have shown that this compound 12909 has potential as a treatment for cocaine addiction, and further research is needed to determine its efficacy in treating other types of addiction. Another area of research is the potential use of this compound 12909 in the treatment of depression. Studies have shown that this compound 12909 has antidepressant properties, and further research is needed to determine its efficacy in treating depression. Finally, further research is needed to determine the long-term effects of this compound 12909 on the brain and the potential for abuse.

Synthesis Methods

2-[4-(3,4-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol 12909 is synthesized through a multistep process that involves the reaction of 3,4-dimethoxybenzaldehyde with isobutylamine to form 4-(3,4-dimethoxybenzyl)-1-isobutylpiperazine. This intermediate is then reacted with ethylene oxide to form this compound. The final product is purified through recrystallization and chromatography.